![molecular formula C8H7FO2 B181733 4-Fluoro-2-methylbenzoic acid CAS No. 321-21-1](/img/structure/B181733.png)
4-Fluoro-2-methylbenzoic acid
Overview
Description
4-Fluoro-2-methylbenzoic acid is a chemical compound with the molecular formula C8H7FO2 and a molecular weight of 154.14 . It is a solid substance that appears as a white to light yellow crystal powder .
Synthesis Analysis
The synthesis of this compound involves a two-step process . The first step involves the reaction of m-fluorotoluene with acetyl chloride in the presence of anhydrous aluminum trichloride. The second step involves the addition of sodium hypochlorite to the organic phase of the previous step .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluorine atom, a methyl group, and a carboxylic acid group .Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It has a melting point range of 172.0 to 176.0 degrees Celsius . It is insoluble in water but soluble in methanol .Scientific Research Applications
Use in Methanogenic Consortium Studies
Anaerobic sewage sludge was enriched with a methanogenic m-cresol-degrading consortium, which was then exposed to 6-Fluoro-3-methylphenol. This led to the accumulation of 4-hydroxy-2-methylbenzoic acid, a metabolite of m-cresol. The study highlighted a novel demethylation step in the degradation pathway, contributing to the understanding of methanogenic consortia's metabolic processes (Londry & Fedorak, 1993).
PET Imaging of Retinoid X Receptor
Fluorine-18-labeled bexarotene analogues, synthesized using 2-fluoro-4-methylbenzoic acid, have been developed for PET imaging of the retinoid X receptor. These compounds are useful in the study of molecular processes related to retinoid receptors (Wang et al., 2014).
Molecular Orbital and Empirical Methods in Drug Metabolism
A study used various substituted benzoic acids, including 4-fluoro-2-methylbenzoic acid, to investigate the metabolic fate of compounds in rats. This research aids in understanding the physicochemical properties that influence drug metabolism (Ghauri et al., 1992).
Synthesis of Novel Compounds
The synthesis of 4-amino-2-fluoro-N-methyl-benzamide involved 2-Fluoro-4-nitrobenzoic acid, demonstrating its utility in creating novel chemical compounds with potential applications in various fields (Xu et al., 2013).
Solid-Phase Synthesis of Heterocyclic Scaffolds
4-Chloro-2-fluoro-5-nitrobenzoic acid has been used as a building block in the solid-phase synthesis of various nitrogenous heterocycles. This showcases the compound's role in creating structurally diverse and biologically important molecules (Křupková et al., 2013).
Na+/H+ Antiporter Inhibitors Synthesis
Studies on the synthesis of benzoylguanidines as Na+/H+ exchanger inhibitors have utilized 4-fluoro-2-methylbenzoic acids. This highlights its importance in developing therapies for conditions like acute myocardial infarction (Baumgarth et al., 1997).
Synthesis of Substituted 2-Aminomethylbenzimidazoles
Resin-bound 4-fluoro-3-nitrobenzoic acid has been used to synthesize substituted 1,2-diaminobenzenes, leading to the creation of benzimidazoles. This research contributes to the development of new compounds in medicinal chemistry (Kilburn et al., 2000).
Study of Fluorobenzoate Biodegradation
Research on the biodegradation of fluorobenzoates by specific microorganisms used 2- and 4-fluorobenzoates. This study aids in understanding the environmental impact and biodegradation pathways of fluorinated compounds (Boersma et al., 2004).
Synthesis of Insecticidal Compounds
The synthesis of certain 1,3,4-oxadiazoles containing phenoxyfluorophenyl groups, starting from 4-Fluoro-3-phenoxybenzoic acid, has been studied for potential insecticidal applications (Mohan et al., 2004).
Organic Solar Cells Development
4-Halobenzoics, including 4-fluorobenzoic acid, have been applied to modify poly(3,4-ethylenedioxythiophene):poly(styrene sulfonate) for use in high-efficiency organic solar cells (Tan et al., 2016).
Safety and Hazards
4-Fluoro-2-methylbenzoic acid is classified as causing skin irritation and serious eye irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes . Protective equipment such as gloves and eye/face protection should be worn when handling this chemical .
Mechanism of Action
Pharmacokinetics
It’s known that the compound has high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) ranges from 1.45 to 2.36 .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Fluoro-2-methylbenzoic acid. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s reactivity and its interactions with its targets . .
Properties
IUPAC Name |
4-fluoro-2-methylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7FO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDXOONIQRUZGSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40397486 | |
Record name | 4-Fluoro-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40397486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321-21-1 | |
Record name | 4-Fluoro-2-methylbenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40397486 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Fluoro-2-methylbenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 4-Fluoro-2-methylbenzoic acid in the synthesis of Na+/H+ exchanger inhibitors?
A1: this compound (7 in the paper) serves as a crucial starting material for synthesizing a series of (2-methyl-5-(methylsulfonyl)benzoyl)guanidine derivatives, which exhibit inhibitory activity against the Na+/H+ exchanger (NHE). [] The researchers utilized a directed ortho metalation technique with this compound, employing the carboxylic acid group as the directing group. This approach enabled the introduction of various substituents in the molecule, ultimately leading to the development of potent and selective NHE inhibitors.
Q2: How does the structure of the synthesized compounds relate to their activity as NHE inhibitors?
A2: The research emphasizes the importance of the 2-methyl substituent and modifications at the 4-position of the benzene ring for potent NHE inhibition. [] Compounds with a 2-methyl group consistently demonstrated higher in vitro activity compared to their demethylated counterparts. This increased potency is attributed to the conformational restriction imposed by the 2-methyl group on the acylguanidine chain, which is crucial for interaction with the NHE target. Furthermore, substitutions at the 4-position were extensively explored, revealing that the volume of the substituent significantly influenced inhibitory activity.
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